2-Amino-4-fluoro-6-trifluoromethoxypyrimidine

• Molecular Formula: C5H3F4N3O
• Molecular Weight: 197.09 g/mol
• IUPAC Name: 4-fluoro-6-(trifluoromethoxy)pyrimidin-2-amine
• InChI: InChI=1S/C5H3F4N3O/c6-2-1-3(12-4(10)11-2)13-5(7,8)9/h1H,(H2,10,11,12)
• InChI Key: ITXBMHOQSSEJKJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(N=C1F)N)OC(F)(F)F

Description

2-Amino-4-fluoro-6-trifluoromethoxypyrimidine is a useful research compound. Its molecular formula is C5H3F4N3O and its molecular weight is 197.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8.7 g (0.51 mol) of gaseous ammonia were passed into a mixture of 51 g (0.255 mol) of 2,4-difluoro-6-trifluoromethoxypyrimidine in 200 ml of diethyl ether in the course of 1 hour at from -75° to -70° C. while stirring. Stirring was continued for a further 11/2 hours at -70° C. and for 1 hour at room temperature. The reaction mixture was evaporated down under reduced pressure, the residue was taken up in methylene chloride and the solution was extracted with water. After the organic phase had been dried, evaporated down and chromatographed over silica gel using 8:1 petroleum ether/ether, 38.1 g (75.6% of theory) of the title compound were obtained as colorless crystals of melting point 86°-89° C.